Phenyl [1-methyl-5-(tritylamino)pyrazol-4-yl]carbamate

• Molecular Formula: C30H26N4O2
• Molecular Weight: 474.6 g/mol
• IUPAC Name: phenyl N-[1-methyl-5-(tritylamino)pyrazol-4-yl]carbamate
• InChI: InChI=1S/C30H26N4O2/c1-34-28(27(22-31-34)32-29(35)36-26-20-12-5-13-21-26)33-30(23-14-6-2-7-15-23,24-16-8-3-9-17-24)25-18-10-4-11-19-25/h2-22,33H,1H3,(H,32,35)
• InChI Key: JQUGGROFFNEWEN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)NC(=O)OC2=CC=CC=C2)NC(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5

Description

Phenyl [1-methyl-5-(tritylamino)pyrazol-4-yl]carbamate is a useful research compound. Its molecular formula is C30H26N4O2 and its molecular weight is 474.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 5-amino-1-methyl-4-phenoxycarbonylaminopyrazole (153.8 g) in tetrahydrofuran (1 L) were added triethylamine (67 g) and triphenylmethyl chloride (185 g) at room temperature. The mixture was stirred for 6.5 hours. To the reaction mixture was added heptane (2.6 L) and the mixture was stirred for 1 hour. The precipitated solid was collected by filtration and washed with heptane-diisopropyl ether (1:1). The crude solid was suspended in water (3 L) and the suspension was stirred for 1 hour. The solid was collected by filtration and dried to give 1-methyl-4-phenoxycarbonylamino-5-triphenylmethylaminopyrazole (253.6 g).